4-(3-Butyl-1,7-dimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-y l)benzenesulfonamide

• IUPAC Name: 4-(2-butyl-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)benzenesulfonamide
• InChI: InChI=1S/C19H22N6O4S/c1-4-5-10-23-17(26)15-16(22(3)19(23)27)21-18-24(15)11-12(2)25(18)13-6-8-14(9-7-13)30(20,28)29/h6-9,11H,4-5,10H2,1-3H3,(H2,20,28,29)
• InChI Key: ADUZAQIKPSJSQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2C=C(N3C4=CC=C(C=C4)S(=O)(=O)N)C)N(C1=O)C
• Molecular Formula: C19H22N6O4S
• Molecular Weight: 430.5 g/mol

Description

4-(3-Butyl-1,7-dimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazolino[1,2-h]purin-8-y l)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N6O4S and its molecular weight is 430.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

Compounds similar to the one inquired have been investigated for their potential in photodynamic therapy (PDT) for cancer treatment. For instance, zinc phthalocyanines substituted with benzenesulfonamide derivative groups have demonstrated remarkable properties as photosensitizers in PDT. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for Type II photosensitization mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Enzyme Inhibition for Therapeutic Applications

Sulphonamides incorporating triazine motifs have shown antioxidant properties and inhibitory activity against enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These enzymes are associated with diseases like Alzheimer's, Parkinson's, and pigmentation disorders. Such compounds' moderate to high inhibitory potency underscores their potential for therapeutic applications in treating these conditions (Lolak et al., 2020).

Antimicrobial and Anticancer Activities

New derivatives of benzenesulfonamides have been synthesized and characterized, showing significant antimicrobial and anticancer activities. These activities highlight the compounds' potential as novel therapeutic agents for treating infections and cancer. The structural diversity of these compounds allows for the exploration of various biological activities, contributing to the development of new drugs (Sojitra et al., 2016).